4-(Acetylamino)phenyl 4-chloro-2,5-dimethylbenzenesulfonate

• IUPAC Name: (4-acetamidophenyl) 4-chloro-2,5-dimethylbenzenesulfonate
• InChI: InChI=1S/C16H16ClNO4S/c1-10-9-16(11(2)8-15(10)17)23(20,21)22-14-6-4-13(5-7-14)18-12(3)19/h4-9H,1-3H3,(H,18,19)
• InChI Key: GQUCAYKFDBFCTA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1Cl)C)S(=O)(=O)OC2=CC=C(C=C2)NC(=O)C
• Molecular Formula: C16H16ClNO4S
• Molecular Weight: 353.8 g/mol

Description

4-(Acetylamino)phenyl 4-chloro-2,5-dimethylbenzenesulfonate is a chemical compound that has been widely used in scientific research for its various applications. It is a sulfonate ester that is commonly used as a substrate for enzymes in biochemical assays.

Mechanism of Action

The mechanism of action of 4-(Acetylamino)phenyl 4-chloro-2,5-dimethylbenzenesulfonate is based on its ability to act as a substrate for enzymes. Enzymes are proteins that catalyze biochemical reactions in living organisms. They bind to specific substrates and convert them into products. 4-(Acetylamino)phenyl 4-chloro-2,5-dimethylbenzenesulfonate is a substrate for enzymes that hydrolyze sulfonate esters. The hydrolysis of the sulfonate ester by the enzyme results in the release of a product that can be measured to determine enzyme activity or inhibition.
Biochemical and Physiological Effects
4-(Acetylamino)phenyl 4-chloro-2,5-dimethylbenzenesulfonate has no known biochemical or physiological effects in living organisms. It is not used as a drug and has no known therapeutic properties. Its only use is in scientific research as a substrate for enzymes in biochemical assays.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(Acetylamino)phenyl 4-chloro-2,5-dimethylbenzenesulfonate in lab experiments include its high purity, stability, and availability. It is a well-characterized compound that is commercially available from various chemical suppliers. Its stability allows for long-term storage and use in experiments. Additionally, its high purity ensures accurate and reproducible results.
The limitations of using 4-(Acetylamino)phenyl 4-chloro-2,5-dimethylbenzenesulfonate in lab experiments include its limited solubility in water and its potential toxicity. It is soluble in organic solvents such as dichloromethane and chloroform but has limited solubility in water. Additionally, it has the potential to be toxic to living organisms and should be handled with care.

Future Directions

There are several future directions for the use of 4-(Acetylamino)phenyl 4-chloro-2,5-dimethylbenzenesulfonate in scientific research. One direction is the development of new enzymes that can hydrolyze sulfonate esters more efficiently. Another direction is the synthesis of new compounds that can be used as substrates for enzymes in biochemical assays. Additionally, 4-(Acetylamino)phenyl 4-chloro-2,5-dimethylbenzenesulfonate could be used in the development of new drugs for the treatment of various diseases. Finally, the use of 4-(Acetylamino)phenyl 4-chloro-2,5-dimethylbenzenesulfonate in combination with other compounds could lead to the development of new diagnostic tools for the detection of diseases.

Synthesis Methods

The synthesis of 4-(Acetylamino)phenyl 4-chloro-2,5-dimethylbenzenesulfonate involves the reaction of 4-chloro-2,5-dimethylbenzenesulfonyl chloride with 4-aminophenylacetamide in the presence of a base such as triethylamine. The reaction is typically carried out in an organic solvent such as dichloromethane or chloroform. The resulting product is a white crystalline solid that is purified by recrystallization.

Scientific Research Applications

4-(Acetylamino)phenyl 4-chloro-2,5-dimethylbenzenesulfonate has been widely used in scientific research as a substrate for enzymes in biochemical assays. It is commonly used in the determination of enzyme activity and inhibition. It has also been used in the synthesis of various compounds such as sulfonamides and sulfonylureas. Additionally, it has been used in the development of new drugs for the treatment of various diseases.